4-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-methyl-N-[(3-methylphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H16N2OS/c1-11-6-8-13(9-7-11)15(19)18-16(20)17-14-5-3-4-12(2)10-14/h3-10H,1-2H3,(H2,17,18,19,20)
• InChI Key: QWPRBWGJYSTERX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol

Description

4-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, also known as Mecarbinate, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Characterization

• The chemical compound N-{[(4-bromophenyl)amino]carbonothioyl}benzamide, which shares a similar structure to 4-methyl-N-{[(3-methylphenyl)amino]carbonothioyl}benzamide, was synthesized and characterized through various spectroscopic techniques. Its crystal structure was determined using X-ray diffraction, revealing a strong intramolecular hydrogen bond (Saeed et al., 2010).

Chemoselective N-Benzoylation

• A study on the N-benzoylation of aminophenols using benzoylisothiocyanates, which are related to the chemical structure of interest, demonstrated the formation of biologically interesting compounds, N-(2-hydroxyphenyl)benzamides. This process involves the formation of thioureas followed by elimination of thiocyanic acid (Singh et al., 2017).

Potential Anticancer Properties

• The compound N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, similar to the compound , showed selective inhibition of histone deacetylases, crucial in cancer cell proliferation and apoptosis. It has entered clinical trials for its potential as an anticancer drug (Zhou et al., 2008).

Pro-Apoptotic Activity

• Synthesized derivatives of indapamide, including compounds with a similar structure to this compound, showed proapoptotic activity on melanoma cell lines. These compounds were also investigated as inhibitors of human carbonic anhydrase isoforms, indicating potential anticancer activity (Yılmaz et al., 2015).

Antibacterial and Antifungal Properties

• Certain thiophene-3-carboxamide derivatives, structurally related to the compound , have demonstrated antibacterial and antifungal activities. The molecular conformation of these compounds, determined through crystallography, may contribute to their bioactivity (Vasu et al., 2005).

Anticonvulsant Activity

• Analogues of 4-amino-N-(1-phenylethyl)benzamide, which is structurally similar to the compound of interest, have been studied for their anticonvulsant activities. These compounds showed a relationship between structure and anticonvulsant activity, highlighting potential therapeutic applications (Clark & Davenport, 1987).